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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Woodtide is a synthetic peptide widely utilized in kinase activity assays, particularly for the

Dual-specificity Tyrosine-regulated Kinase (DYRK) family. Its sequence is derived from the

transcription factor Forkhead in Rhabdomyosarcoma (FKHR), also known as FOXO1,

encompassing a key phosphorylation site. This guide provides a comprehensive overview of

Woodtide's phosphorylation, including its primary kinase, phosphorylation sites, relevant

signaling pathways, and detailed experimental protocols.

Woodtide Peptide: Sequence and Phosphorylation
Site
The amino acid sequence of Woodtide is designed to mimic the phosphorylation site of FKHR

targeted by DYRK1A. The primary sequence is:

Lys-Lys-Ile-Ser-Gly-Arg-Leu-Ser-Pro-Ile-Met-Thr-Glu-Gln-NH2
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The two N-terminal lysine residues are often added to facilitate the binding of the peptide to

phosphocellulose paper, a common method for separating phosphorylated from

unphosphorylated peptides in radioactive kinase assays.

The key phosphorylation site within the Woodtide peptide is the Serine (Ser) residue in the

sequence Arg-Leu-Ser-Pro. This serine corresponds to Ser329 in the full-length human FKHR

protein.

Primary Kinase: DYRK1A
The primary kinase responsible for phosphorylating Woodtide is Dual-specificity Tyrosine-

regulated Kinase 1A (DYRK1A). DYRK1A is a serine/threonine kinase that plays a crucial role

in a variety of cellular processes, including neuronal development, cell proliferation, and

apoptosis. It recognizes substrates containing a consensus sequence of R-P-X-S/T-P, where X

is any amino acid. The sequence surrounding the target serine in Woodtide (Arg-Leu-Ser-Pro)

fits this consensus motif, with an essential arginine at the P-3 position and a proline at the P+1

position relative to the serine.

While Woodtide is a well-established substrate for DYRK kinases, its phosphorylation by

Protein Kinase C (PKC) is not well-documented in scientific literature. PKC isoforms typically

recognize substrate motifs with basic residues surrounding the serine or threonine target, but

there is no direct evidence to suggest that Woodtide is an efficient or specific substrate for

PKC.

Quantitative Data on Woodtide Phosphorylation
Obtaining precise kinetic constants (Km and Vmax) for the phosphorylation of Woodtide by

DYRK1A can be challenging as these values are often experiment-specific. However, data for a

closely related synthetic peptide, DYRKtide, which is also designed as an optimal substrate for

DYRK1A, provides a valuable reference.
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Substrate Kinase Km (µM)
Vmax
(nmol/min/mg)

DYRKtide DYRK1A 35 Not Reported

Tau (full-length) DYRK1A 21.4 0.4 µmol/min/mg

Tau (at Thr212) DYRK1A 5.0 Not Reported

Note: The Vmax is highly dependent on the specific activity of the kinase preparation and

assay conditions.

Signaling Pathway of FKHR Phosphorylation by
DYRK1A
Woodtide, as a synthetic substrate, is not part of a natural signaling pathway. However, its

parent protein, FKHR (FOXO1), is a critical node in several signaling cascades. The

phosphorylation of FKHR at Ser329 by DYRK1A is a regulatory event that can influence its

function. This is distinct from the well-characterized phosphorylation of FKHR by Akt/PKB at

other sites (Thr24, Ser256, and Ser319), which leads to its nuclear exclusion and inhibition of

its transcriptional activity. The DYRK1A-mediated phosphorylation at Ser329 is thought to

contribute to the fine-tuning of FKHR's function.
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Prepare Kinase Reaction Mix
(DYRK1A, Woodtide, Buffer)

Initiate Reaction with
[γ-³²P]ATP + cold ATP

Incubate at 30°C

Stop Reaction by Spotting
on P81 Paper

Wash P81 Paper with
Phosphoric Acid

Dry P81 Paper

Quantify Radioactivity
(Scintillation Counting)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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